N-[3-(acetylamino)phenyl]-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)acetamide
• InChI: InChI=1S/C20H22N4O4S/c1-3-4-9-23-19(27)18-16(8-10-29-18)24(20(23)28)12-17(26)22-15-7-5-6-14(11-15)21-13(2)25/h5-8,10-11H,3-4,9,12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key: CWIRAGYYKMTWOO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NC3=CC=CC(=C3)NC(=O)C
• Molecular Formula: C20H22N4O4S
• Molecular Weight: 414.5 g/mol

Description

N-[3-(acetylamino)phenyl]-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H22N4O4S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Enantiomeric Resolution and Absolute Configuration Assignment

The chiral separation of enantiomeric couples of potential A3 adenosine receptor antagonists, including analogs similar to the compound , was achieved using high-performance liquid chromatography (HPLC). Chiroptical spectroscopies, namely, optical rotatory dispersion (ORD), electronic circular dichroism (ECD), and vibrational circular dichroism (VCD), were applied, leading to the full assignment of the absolute configuration (AC) for these compounds through comparison with Density Functional Theory (DFT) calculations (Rossi et al., 2016).

Histone Deacetylase Inhibition for Anticancer Activity

A compound structurally related to the query molecule, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), was identified as a selective histone deacetylase (HDAC) inhibitor. It selectively inhibits HDACs 1-3 and 11 at submicromolar concentrations, blocking cancer cell proliferation and inducing histone acetylation, cell-cycle arrest, and apoptosis. This compound has entered clinical trials, showing promise as an anticancer drug (Zhou et al., 2008).

Synthesis of Fused Derivatives for Potential Biological Activities

The synthesis of thienopyridines and other fused derivatives from compounds structurally related to the query molecule has been explored. These synthetic pathways open possibilities for creating novel compounds with potential biological activities, including anticancer properties (Harb et al., 2006).